Cas no 1368375-48-7 (5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid
• CAS No: 1368375-48-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD22065522
• CID: 5189220
• PubChem ID: 82409663
• Update Time: 2025-10-30

5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-cyclobutyl-2-methyl-
• 5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid

• MDL： MFCD22065522
• Inchi： 1S/C10H13NO2/c1-6-8(10(12)13)5-9(11-6)7-3-2-4-7/h5,7,11H,2-4H2,1H3,(H,12,13)
• InChI Key： RXMPEQKVWOVIIG-UHFFFAOYSA-N
• SMILES： N1C(C2CCC2)=CC(C(O)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid

Comprehensive Overview of 5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 1368375-48-7)

5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 1368375-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrole-carboxylic acid family, a class known for its versatile applications in drug discovery and material science. With its unique cyclobutyl and methyl substituents, this molecule exhibits distinct chemical properties that make it valuable for synthesizing novel bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and heterocyclic derivatives, which are pivotal in targeting enzyme pathways and receptor modulation.

The structural features of 5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid include a pyrrole ring functionalized with a carboxylic acid group at the 3-position, a methyl group at the 2-position, and a cyclobutyl moiety at the 5-position. This arrangement enhances its reactivity and compatibility with various coupling reactions, such as amide bond formation and esterification. These characteristics align with current trends in fragment-based drug design (FBDD), where researchers seek modular scaffolds to accelerate the development of targeted therapies. The compound's CAS No. 1368375-48-7 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases.

In the context of green chemistry and sustainable synthesis, 5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid has been explored for its potential in catalysis and biodegradable material applications. Recent studies highlight its role in metal-organic frameworks (MOFs) and coordination polymers, where its carboxylate group facilitates the formation of stable networks. This aligns with the growing demand for eco-friendly chemical solutions in industries ranging from agriculture to electronics. Furthermore, its low toxicity profile and high purity make it a candidate for high-throughput screening (HTS) in drug discovery pipelines.

The commercial availability of 5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 1368375-48-7) has expanded due to its utility in peptide mimetics and protease inhibitor development. Pharmaceutical companies leverage its structural rigidity to enhance drug stability and bioavailability, addressing challenges in oral drug delivery. Additionally, its compatibility with microwave-assisted synthesis techniques reduces reaction times, aligning with the industry's push for cost-effective manufacturing. These attributes position it as a key intermediate in the synthesis of next-generation therapeutics for oncology and metabolic disorders.

From an analytical perspective, 5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Its chromatographic purity and solubility profile are critical parameters for quality control in large-scale production. Recent advancements in AI-driven retrosynthesis tools have further optimized routes to this compound, reducing reliance on hazardous reagents and improving atom economy. Such innovations resonate with the broader shift toward data-driven chemistry and automated synthesis platforms.

In summary, 5-cyclobutyl-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 1368375-48-7) represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and catalysis. Its structural uniqueness and adaptability to modern synthetic methodologies underscore its relevance in addressing contemporary challenges in life sciences and industrial chemistry. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in innovations across multiple disciplines.